Cas no 37158-48-8 (Clenhexerol Hydrochloride)
Clenhexerol Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Clenhexerol Hydrochloride
- 1-(4-amino-3,5-dichlorophenyl)-2-(3-methylbutylamino)ethanol,hydrochloride
- 1-(4-Amino-3,5-dichlorophenyl)-2-(3-methylbutylamino)ethanol
- 4-Amino-3,5-dichloro-
- A-[[(1,1-dimethylbutyl)amino]methyl]benzenemethanol Hydrochloride
- Clenisopenterol hydrochloride
- 1-(4-Amino-3,5-dichlorophenyl)-2-[(3-methylbutyl)amino]ethan-1-ol--hydrogen chloride (1/1)
- 4-AMino-3,5-dichloro-alpha-[[(3-Methylbutyl)aMino]Methyl]benzeneMethanol Hydrochloride
- 37158-48-8
- Clenisopenterol hydrochloride; Benzenemethanol, 4-amino-3,5-dichloro-a-[[(3-methylbutyl)amino]methyl]-, hydrochloride (1:1)
- 1-(4-amino-3,5-dichlorophenyl)-2-(3-methylbutylamino)ethanol;hydrochloride
- 1435935-00-4
- Clenisopenterol-d7Hydrochloride
- Clenisopenterol hydrochloride, VETRANAL(TM), analytical standard
- DTXSID70746882
-
- Inchi: 1S/C13H20Cl2N2O.ClH/c1-8(2)3-4-17-7-12(18)9-5-10(14)13(16)11(15)6-9;/h5-6,8,12,17-18H,3-4,7,16H2,1-2H3;1H
- InChI Key: HEVWUZFPJCXIOO-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C(CNCCC(C)C)O)Cl)N.Cl
Computed Properties
- Exact Mass: 326.07200
- Monoisotopic Mass: 326.071946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 229
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: 5.01880
Clenhexerol Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C273725-5mg |
Clenhexerol hydrochloride |
37158-48-8 | 5mg |
$ 510.00 | 2022-04-01 | ||
| TRC | C273725-10mg |
Clenhexerol hydrochloride |
37158-48-8 | 10mg |
$ 845.00 | 2022-04-01 | ||
| TRC | C273725-25mg |
Clenhexerol hydrochloride |
37158-48-8 | 25mg |
$ 1690.00 | 2022-04-01 | ||
| A2B Chem LLC | AF72441-50mg |
Clenhexerol Hydrochloride |
37158-48-8 | 50mg |
$676.00 | 2024-04-20 | ||
| A2B Chem LLC | AF72441-100mg |
Clenhexerol Hydrochloride |
37158-48-8 | 100mg |
$1049.00 | 2024-04-20 |
Clenhexerol Hydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on Clenhexerol Hydrochloride
Professional Introduction to Clenhexerol Hydrochloride (CAS No. 37158-48-8)
Clenhexerol Hydrochloride, a compound with the chemical identifier CAS No. 37158-48-8, is a synthetic derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of synthetic molecules designed to interact with specific biological pathways, making it a subject of extensive study for its potential therapeutic applications.
The molecular structure of Clenhexerol Hydrochloride is meticulously engineered to optimize its pharmacokinetic properties, ensuring efficient absorption, distribution, metabolism, and excretion within the human body. This structural design is crucial for achieving the desired therapeutic effects while minimizing adverse reactions. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its formulation into various pharmaceutical dosage forms.
Recent advancements in medicinal chemistry have highlighted the importance of understanding the interactions between synthetic compounds and biological targets. Clenhexerol Hydrochloride has been extensively studied for its potential role in modulating metabolic processes and enhancing cellular signaling pathways. Preliminary research suggests that this compound may exhibit properties that are beneficial in managing metabolic disorders and improving overall physiological function.
In vitro studies have demonstrated that Clenhexerol Hydrochloride can interact with specific receptors and enzymes involved in energy metabolism. These interactions are thought to contribute to its ability to influence metabolic rates and enhance fat oxidation. Such findings are particularly intriguing given the rising prevalence of metabolic syndromes worldwide, making compounds like Clenhexerol Hydrochloride promising candidates for further clinical investigation.
The synthesis of Clenhexerol Hydrochloride involves a multi-step process that requires precise control over reaction conditions and purification techniques. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of computational modeling and high-throughput screening has accelerated the discovery and optimization of analogs with improved pharmacological profiles.
One of the most compelling aspects of Clenhexerol Hydrochloride is its potential in personalized medicine. By understanding individual genetic variations and their impact on drug metabolism, researchers can tailor therapeutic strategies to maximize efficacy and minimize side effects. This approach aligns with the broader trend in pharmaceutical development towards more targeted and individualized treatments.
Epidemiological studies have begun to explore the correlation between metabolic health and chronic diseases, suggesting that compounds like Clenhexerol Hydrochloride could play a pivotal role in prevention and management. The ability of this molecule to modulate key metabolic pathways may offer a novel therapeutic approach for conditions such as obesity, type 2 diabetes, and cardiovascular diseases.
The regulatory landscape for new pharmaceutical entities is stringent, requiring rigorous testing to ensure safety and efficacy before market approval. Clenhexerol Hydrochloride is currently undergoing preclinical evaluations to assess its potential as a therapeutic agent. These studies include toxicology assessments, pharmacokinetic studies, and preliminary clinical trials to gather comprehensive data on its biological activity.
The development of Clenhexerol Hydrochloride exemplifies the intersection of chemistry, biology, and medicine in addressing complex health challenges. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, scientists are paving the way for innovative treatments that could significantly improve patient outcomes.
In conclusion, Clenhexerol Hydrochloride (CAS No. 37158-48-8) represents a promising area of research with potential applications in metabolic disorders and beyond. Its unique chemical properties, coupled with ongoing advancements in synthetic chemistry and pharmacology, position it as a compound worthy of continued investigation. As our understanding of biological systems evolves, so too will the therapeutic possibilities offered by molecules like Clenhexerol Hydrochloride.
37158-48-8 (Clenhexerol Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)